Cas no 861395-77-9 (6-(Methylsulfonyl)oxymethyl-androsta-1,4-diene-3,17-dione)

6-(Methylsulfonyl)oxymethyl-androsta-1,4-diene-3,17-dione is a steroidal derivative with a modified androstane backbone, featuring a methylsulfonyloxymethyl group at the 6-position and conjugated diene functionality at the 1,4-positions. This structural modification enhances its potential as an intermediate in synthetic organic chemistry, particularly in the development of steroidal pharmaceuticals or enzyme inhibitors. The methylsulfonyloxymethyl moiety may improve solubility or reactivity, facilitating further derivatization. The 1,4-diene-3,17-dione core suggests utility in studies involving steroid metabolism or receptor interactions. Its precise applications depend on targeted research, but its functional groups make it a versatile candidate for exploratory synthesis in medicinal and bioorganic chemistry.
6-(Methylsulfonyl)oxymethyl-androsta-1,4-diene-3,17-dione structure
861395-77-9 structure
Product Name:6-(Methylsulfonyl)oxymethyl-androsta-1,4-diene-3,17-dione
CAS No:861395-77-9
MF:C21H28O5S
MW:392.50902557373
CID:3040124
Update Time:2025-06-25

6-(Methylsulfonyl)oxymethyl-androsta-1,4-diene-3,17-dione Chemical and Physical Properties

Names and Identifiers

    • ((8R,9S,10R,13S,14S)-10,13-dimethyl-3,17-dioxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-6-yl)methyl methanesulfonate
    • 6-(Methylsulfonyl)oxymethyl-androsta-1,4-diene-3,17-dione
    • Inchi: 1S/C21H28O5S/c1-20-8-6-14(22)11-18(20)13(12-26-27(3,24)25)10-15-16-4-5-19(23)21(16,2)9-7-17(15)20/h6,8,11,13,15-17H,4-5,7,9-10,12H2,1-3H3/t13?,15-,16-,17-,20+,21-/m0/s1
    • InChI Key: SZUMHAMCYKLSJK-ZZQKQPHMSA-N
    • SMILES: C[C@]12C=CC(=O)C=C1C(COS(=O)(=O)C)C[C@H]1[C@@H]3CCC(=O)[C@]3(CC[C@H]21)C

Computed Properties

  • Exact Mass: 392.16600

Experimental Properties

  • PSA: 85.89000
  • LogP: 4.14650

6-(Methylsulfonyl)oxymethyl-androsta-1,4-diene-3,17-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M495963-10mg
6-[[(Methylsulfonyl)oxy]methyl]-androsta-1,4-diene-3,17-dione
861395-77-9
10mg
$ 173.00 2023-04-16
TRC
M495963-50mg
6-[[(Methylsulfonyl)oxy]methyl]-androsta-1,4-diene-3,17-dione
861395-77-9
50mg
$ 775.00 2023-04-16
TRC
M495963-100mg
6-[[(Methylsulfonyl)oxy]methyl]-androsta-1,4-diene-3,17-dione
861395-77-9
100mg
$ 1378.00 2023-04-16

Additional information on 6-(Methylsulfonyl)oxymethyl-androsta-1,4-diene-3,17-dione

6-(Methylsulfonyl)oxymethyl-androsta-1,4-diene-3,17-dione (CAS No. 861395-77-9): A Comprehensive Overview

6-(Methylsulfonyl)oxymethyl-androsta-1,4-diene-3,17-dione (CAS No. 861395-77-9) is a synthetic compound that has garnered significant attention in the fields of chemistry and pharmacology due to its unique structural properties and potential biological activities. This compound belongs to the class of androstane derivatives, which are known for their diverse biological effects and therapeutic applications.

The molecular structure of 6-(Methylsulfonyl)oxymethyl-androsta-1,4-diene-3,17-dione is characterized by a steroidal backbone with specific functional groups that contribute to its biological activity. The presence of a methylsulfonyl group at the 6-position and the oxymethyl group at the same position adds to its complexity and reactivity. These functional groups play a crucial role in modulating the compound's interactions with various biological targets.

Recent studies have highlighted the potential of 6-(Methylsulfonyl)oxymethyl-androsta-1,4-diene-3,17-dione in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory conditions. Research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 6-(Methylsulfonyl)oxymethyl-androsta-1,4-diene-3,17-dione has also been investigated for its potential anticancer properties. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and prostate cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 6-(Methylsulfonyl)oxymethyl-androsta-1,4-diene-3,17-dione have also been studied to understand its behavior in vivo. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. However, further studies are needed to optimize its formulation and delivery methods to enhance its efficacy and safety.

In terms of safety and toxicity, preliminary studies have indicated that 6-(Methylsulfonyl)oxymethyl-androsta-1,4-diene-3,17-dione is generally well-tolerated at therapeutic doses. However, as with any new compound, comprehensive toxicity studies are essential to ensure its safety for human use. These studies should include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The potential applications of 6-(Methylsulfonyl)oxymethyl-androsta-1,4-diene-3,17-dione extend beyond inflammation and cancer. Recent research has explored its effects on metabolic disorders such as diabetes and obesity. Studies have shown that this compound can improve insulin sensitivity and reduce adipose tissue inflammation, making it a promising candidate for the treatment of metabolic disorders.

In conclusion, 6-(Methylsulfonyl)oxymethyl-androsta-1,4-diene-3,17-dione (CAS No. 861395-77-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive target for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.